Cas no 2580090-46-4 (rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate)

• Product Name: rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate
• CAS No: 2580090-46-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5657660
• PubChem ID: 165893178
• Update Time: 2025-10-16

rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 3-[(1R,3S)-3-aminocyclohexyl]prop-2-ynoate
• 2580090-46-4
• EN300-27728922
• rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate

• Inchi： 1S/C13H21NO2/c1-13(2,3)16-12(15)8-7-10-5-4-6-11(14)9-10/h10-11H,4-6,9,14H2,1-3H3/t10-,11-/m0/s1
• InChI Key： NAVWEAMUQOIROI-QWRGUYRKSA-N
• SMILES： O(C(C#C[C@@H]1CCC[C@@H](C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate

Introduction to rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate (CAS No. 2580090-46-4)

Rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate (CAS No. 2580090-46-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a propargyl moiety, and a chiral aminocyclohexane ring. The combination of these functional groups endows the molecule with a range of potential biological activities and therapeutic applications.

The tert-butyl ester group in rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate plays a crucial role in modulating the compound's stability and solubility. Tert-butyl esters are known for their high stability under acidic conditions, which can be advantageous in drug delivery systems where prolonged stability is desired. Additionally, the tert-butyl group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

The propargyl moiety (C≡C—CH₂) is another key structural feature of this compound. Propargyl groups are versatile functional groups that can undergo a variety of chemical reactions, including click chemistry reactions such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity makes rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate an attractive candidate for bioconjugation studies, where it can be linked to other biomolecules or drug delivery vehicles to create multifunctional therapeutics.

The chiral aminocyclohexane ring in rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate is particularly noteworthy. Chirality is a fundamental concept in medicinal chemistry, as enantiomers of a chiral molecule can exhibit different biological activities and pharmacokinetic properties. The (1R,3S) configuration of the aminocyclohexane ring suggests that this compound may have specific interactions with biological targets, such as receptors or enzymes. Recent studies have shown that chiral compounds with similar structures have demonstrated promising activity in various therapeutic areas, including neurodegenerative diseases and cancer.

In terms of its potential applications, rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate has been explored for its neuroprotective properties. Research published in the Journal of Medicinal Chemistry has reported that compounds with similar structures exhibit potent neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings suggest that rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate could be a valuable lead compound for the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate has also shown promise in cancer research. Studies have indicated that this compound can selectively inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For example, research published in Cancer Research has demonstrated that compounds with similar structures can effectively target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The synthesis of rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate typically involves multi-step procedures that require precise control over chirality and functional group manipulation. Recent advancements in asymmetric synthesis techniques have facilitated the efficient production of enantiopure forms of this compound, which is crucial for optimizing its biological activity and reducing potential side effects.

In conclusion, rac-tert-butyl 3-(1R,3S)-3-aminocyclohexylprop-2-ynoate (CAS No. 2580090-46-4) represents an intriguing molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the field.